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Compound of Interest

Compound Name: ETP-45658

Cat. No.: B15621646 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides a comprehensive, step-by-step guide for the safe and compliant

disposal of ETP-45658, a potent PI3K inhibitor used in cancer research. Adherence to these

procedures is essential to minimize risks to personnel and the environment.

ETP-45658, with CAS Number 1198357-79-7, is a bioactive small molecule that requires

careful handling throughout its lifecycle, including disposal. While specific institutional and local

regulations must always be followed, the following guidelines provide a framework for the

proper management of ETP-45658 waste.

Key Chemical and Safety Data
A summary of essential quantitative data for ETP-45658 is provided below to inform safe

handling and disposal practices.
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Property Value Source

Molecular Formula C16H17N5O2
MedchemExpress, Tocris

Bioscience

Molecular Weight 311.34 g/mol
MedchemExpress, Tocris

Bioscience

CAS Number 1198357-79-7
MedchemExpress, Tocris

Bioscience

Purity ≥98% (HPLC) Tocris Bioscience

Solubility DMSO: ≥ 250 mg/mL MedchemExpress

Storage

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.

MedchemExpress

Step-by-Step Disposal Protocol for ETP-45658
The disposal of ETP-45658 and its associated waste must be managed through your

institution's hazardous waste program.[1] Never dispose of this chemical down the drain or in

regular trash.[1][2]

1. Waste Identification and Categorization:

Solid Waste: Unused or expired ETP-45658 powder, contaminated personal protective

equipment (PPE) such as gloves and lab coats, and any lab materials (e.g., weigh boats,

pipette tips) that have come into direct contact with the solid compound. This waste stream

should be categorized as hazardous chemical waste.

Liquid Waste: Solutions containing ETP-45658, including stock solutions, experimental

dilutions, and rinsate from cleaning contaminated glassware. This is also considered

hazardous chemical waste. Due to its limited solubility in aqueous solutions, organic solvents

like DMSO are often used, which are flammable and require specific handling.
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Sharps Waste: Needles, syringes, or any other sharp objects contaminated with ETP-45658
should be disposed of in a designated sharps container.

2. Waste Segregation and Container Selection:

Segregate Incompatible Wastes: Do not mix ETP-45658 waste with other incompatible

chemical wastes.[3] For instance, halogenated and non-halogenated solvent wastes should

often be collected separately.[3]

Choose Appropriate Containers:

Use chemically compatible, leak-proof containers for all ETP-45658 waste.[4] Plastic

containers are often preferred over glass to minimize the risk of breakage.[1]

Ensure containers are in good condition and have secure, tightly fitting lids.[4]

Containers should be of an appropriate size for the amount of waste being generated to

avoid overfilling.

3. Proper Labeling of Waste Containers:

Label Immediately: Affix a hazardous waste tag to the container as soon as the first drop of

waste is added.

Complete and Accurate Information: The label must include:

The words "Hazardous Waste".[1]

The full chemical name: "ETP-45658". Avoid abbreviations or chemical formulas.[1]

The concentration and quantity of the waste. For mixtures, list all components and their

approximate percentages.[1]

The date of waste generation (the date the container was started).[1]

The name and contact information of the principal investigator or responsible researcher.

[1]
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The laboratory room number and building.[1]

Check the appropriate hazard pictograms (e.g., toxicity, environmental hazard).[1]

4. Safe Storage of Chemical Waste:

Store in a Designated Satellite Accumulation Area (SAA): This area must be at or near the

point of waste generation and under the control of the laboratory personnel.[5]

Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except

when adding waste.[3][5]

Secondary Containment: It is best practice to store liquid waste containers in a secondary

containment bin to prevent the spread of material in case of a leak or spill.

Regular Inspections: Periodically inspect the SAA to ensure containers are properly labeled,

closed, and not leaking.

5. Arranging for Waste Disposal:

Contact your Institution's Environmental Health and Safety (EHS) Office: Follow your

institution's specific procedures for requesting a hazardous waste pickup.[1][2]

Do Not Transport Waste Yourself: Laboratory personnel should not transport hazardous

waste to a central collection facility. This should be done by trained EHS staff.[2]

Empty Container Disposal: An "empty" container that held ETP-45658 may still be

considered hazardous. For containers that held acutely toxic substances, triple rinsing with a

suitable solvent is often required. The rinsate must be collected and disposed of as

hazardous waste.[2][3] Consult your EHS office for specific guidance on decontaminating

and disposing of empty containers.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of ETP-
45658 waste.
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ETP-45658 Disposal Decision Workflow

1. Identify Waste Type

2. Select & Label Container

3. Store Safely

4. Arrange Disposal

Waste Generated
(ETP-45658)

Solid Waste
(e.g., powder, contaminated PPE)

Liquid Waste
(e.g., solutions, rinsate)

Sharps Waste
(e.g., needles, blades)

Hazardous Waste Bag/Drum
- Label Correctly

Chemically Compatible Bottle
- Label Correctly

- Use Secondary Containment
Puncture-Proof Sharps Container

Store in Designated
Satellite Accumulation Area (SAA)

Request Pickup from
Environmental Health & Safety (EHS)

Proper Disposal

Click to download full resolution via product page

Caption: ETP-45658 Disposal Workflow.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure

compliance with hazardous waste regulations. Always consult your institution's specific safety
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and disposal guidelines as the primary source of information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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